(9Z)-7-chloro-9-[3-(dimethylamino)propylidene]thioxanthen-2-ol

• Molecular Formula: C18H18ClNOS
• Molecular Weight: 331.9 g/mol
• IUPAC Name: (9Z)-7-chloro-9-[3-(dimethylamino)propylidene]thioxanthen-2-ol
• InChI: InChI=1S/C18H18ClNOS/c1-20(2)9-3-4-14-15-10-12(19)5-7-17(15)22-18-8-6-13(21)11-16(14)18/h4-8,10-11,21H,3,9H2,1-2H3/b14-4+
• InChI Key: ABKZMYZDVYTHFV-LNKIKWGQSA-N
• Isomeric SMILES: CN(C)CC/C=C\1/C2=C(C=CC(=C2)O)SC3=C1C=C(C=C3)Cl
• SMILES: CN(C)CCC=C1C2=C(C=CC(=C2)O)SC3=C1C=C(C=C3)Cl

Description

(9Z)-7-chloro-9-[3-(dimethylamino)propylidene]thioxanthen-2-ol is a member of thioxanthenes.

Scientific Research Applications

Molecular Structure and Vibrational Analysis

The compound has been subject to quantum chemical calculations to understand its geometry and vibrational wavenumbers. Interesting features include an intramolecular OH⋯N hydrogen bond and its impact on molecular stability and charge transfer within the molecule. This research provides insights into the molecular properties and potential applications in various fields due to its unique structural features (Mary et al., 2014).

Interaction with Aromatic Amino-acids

Studies have explored how derivatives of this compound interact with aromatic amino-acids in rat brains. This research contributes to understanding the biochemical pathways and interactions in neurological processes, potentially informing drug design and therapy for neurological disorders (Gey & Pletscher, 1962).

Redox Properties and Conformational Changes

Research into derivatives of this compound, like the tetrathiafulvalene vinylog, has revealed intricate interplays between redox states and conformational changes. This has implications for the development of new materials with specific electronic and structural properties, useful in electronics and materials science (Amriou et al., 2006).

Photoinitiator Migration Studies

In the field of food safety, research has investigated the migration of photoinitiators, like derivatives of thioxanthen-9-one, from packaging into food simulants. This research is crucial for assessing the safety of packaging materials and their potential impact on food safety and public health (Van den Houwe et al., 2014).

Excited-State Chirality

The excited-state chirality of certain thioxanthene derivatives has been studied, revealing solvent-dependent properties. This research is significant in the development of chiral photonic materials and could lead to advances in optical technologies and materials science (van Delden et al., 2003).